Cas no 119262-69-0 (5,8-Dihydroxy-4-oxo-2-(3,4,5-trihydroxyphenyl)-4H-1-benzopyran-7-yl beta-D-glucopyranosiduronic acid)

• Product Name: 5,8-Dihydroxy-4-oxo-2-(3,4,5-trihydroxyphenyl)-4H-1-benzopyran-7-yl beta-D-glucopyranosiduronic acid
• CAS No: 119262-69-0
• MF: C₂₁H₁₈O₁₄
• MW: 494.359227657318
• CID: 6644553
• PubChem ID: 14162690
• Update Time: 2024-03-02

5,8-Dihydroxy-4-oxo-2-(3,4,5-trihydroxyphenyl)-4H-1-benzopyran-7-yl beta-D-glucopyranosiduronic acid Chemical and Physical Properties

Names and Identifiers

• 119262-69-0
• 5,8-Dihydroxy-4-oxo-2-(3,4,5-trihydroxyphenyl)-4H-1-benzopyran-7-yl beta-D-glucopyranosiduronic acid
• DTXSID301115968

• Inchi： 1S/C21H18O14/c22-6-3-10(5-1-8(24)13(26)9(25)2-5)33-18-12(6)7(23)4-11(14(18)27)34-21-17(30)15(28)16(29)19(35-21)20(31)32/h1-4,15-17,19,21,23-30H,(H,31,32)/t15-,16-,17+,19-,21+/m0/s1
• InChI Key： GEISOXGZDVPJOC-BHWDSYMASA-N
• SMILES： O1[C@H](C(=O)O)[C@H]([C@@H]([C@H]([C@@H]1OC1=CC(=C2C(C=C(C3C=C(C(=C(C=3)O)O)O)OC2=C1O)=O)O)O)O)O

Computed Properties

• Exact Mass: 494.06965524g/mol
• Monoisotopic Mass: 494.06965524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 836
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 244Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-7-O-glucuronides